Cas no 2137589-94-5 (Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate)

• Product Name: Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate
• CAS No: 2137589-94-5
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5843653
• PubChem ID: 165454073
• Update Time: 2025-07-21

Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-714233
• tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate
• 2137589-94-5
• Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)9-5-4-7-14(8-6-13)10(9)15/h9H,4-8,13H2,1-3H3
• InChI Key： HFAMZRKMJIQRJQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C(N(CCN)CCC1)=O)=O

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate

Professional Introduction to Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate (CAS No. 2137589-94-5)

Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate, a compound with the chemical identifier CAS No. 2137589-94-5, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to the piperidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural framework of Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

The molecular structure of this compound features a piperidine ring substituted with a tert-butyl group at the 3-position, an N-(2-aminoethyl) group at the 1-position, and a carbonyl group at the 2-position. This specific arrangement of functional groups not only enhances the compound's solubility and stability but also influences its binding affinity to biological targets. The presence of the aminoethyl side chain further extends its potential applications in drug design by providing a site for hydrogen bonding and other non-covalent interactions with biological molecules.

In recent years, there has been growing interest in piperidine derivatives due to their role as pharmacophores in numerous therapeutic agents. For instance, compounds containing piperidine moieties have been extensively studied for their efficacy in treating neurological disorders, cardiovascular diseases, and infectious diseases. The unique structural features of Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate is its potential as a scaffold for drug development. The combination of the tert-butyl group, which can enhance metabolic stability, and the aminoethyl side chain, which can improve bioavailability, makes this compound an attractive starting point for designing novel therapeutic agents. Researchers have been exploring its utility in developing treatments for various diseases by modifying its core structure or by incorporating it into larger molecular frameworks.

Recent studies have highlighted the importance of Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By targeting kinases with specific inhibitors, it is possible to modulate these processes and alleviate disease symptoms. The structural features of this compound make it a potent candidate for inhibiting certain kinases by binding to their active sites and blocking their activity.

The synthesis of Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the desired molecular framework efficiently. The use of high-purity starting materials and rigorous quality control measures ensures that the final product meets the stringent standards required for pharmaceutical applications.

The pharmacokinetic properties of Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have begun to elucidate these properties, providing valuable insights into how this compound behaves within living organisms.

In conclusion, Tert-butyl 1-(2-aminoethyl)-2-oxopiperidine-3-carboxylate (CAS No. 2137589-94-5) represents a significant advancement in medicinal chemistry with broad applications in drug development. Its unique structural features and biological activities make it a promising candidate for treating various diseases, particularly those involving kinases and other enzymes. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in the next generation of pharmaceutical innovations.